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Compound of Interest

Compound Name: massarigenin C

Cat. No.: B1249984

Get Quote

Primary Classification: Bioactive Polyketide / Rosigenin Analogue Source Organism:Massarina

tunicata (Freshwater Ascomycete)

Executive Summary
Massarigenin C (CAS 496926-08-0) is a secondary metabolite belonging to the rosigenin

class of polyketides, isolated from the freshwater aquatic fungus Massarina tunicata.

Chemically, it is defined by a unique spiro[4.5]decane skeleton containing an

-unsaturated ketone moiety. This structural feature distinguishes it from its congener,
Massarigenin A, and imparts specific electrophilic reactivity. Primarily researched for its
antibiotic properties against Gram-positive bacteria, Massarigenin C represents a scaffold of
interest for drug discovery focused on novel antimicrobial mechanisms and spiro-lactone
pharmacophores.
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Parameter Data

CAS Number 496926-08-0

IUPAC Name
(Generic) Spiro[4.5]dec-8-ene-1,x-dione

derivative

Molecular Formula

C

H

O

Molecular Weight 224.21 g/mol

Physical State Colorless oil / Amorphous solid

Solubility

Soluble in MeOH, Acetone, DMSO; sparingly

soluble in H

O

Structural Characterization (NMR Spectroscopy)
Massarigenin C is the oxidized derivative of Massarigenin A. The structure is confirmed by the

presence of a ketone carbonyl and a conjugated olefinic system.

Key

C NMR Signals (125 MHz, Acetone-

):

196.1 ppm (C=O): Indicates the ketone carbonyl (C-1 position relative to the spiro system).

151.4, 127.8 ppm (C=C): Diagnostic signals for the 1,2-disubstituted olefin, confirming the

-unsaturated system.[1]

Absence of Methine: Lacks the oxygenated methine signal (

66.[1]7) observed in Massarigenin A, confirming oxidation at this site.
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Biosynthesis & Isolation Methodology
Source Organism[5]

Organism:Massarina tunicata (Shearer & Fallah).[2][3]

Strain: A-25-1 (ATCC 201760).

Habitat: Submerged decorticated wood in freshwater ecosystems (e.g., Lemonweir River,

WI).

Isolation Protocol
The following protocol is standardized for the isolation of rosigenin analogues from liquid

fermentation cultures.

Step-by-Step Workflow:

Cultivation: Inoculate M. tunicata mycelia into 250 mL Erlenmeyer flasks containing potato

dextrose broth (PDB) or a defined glucose-yeast extract medium. Incubate at 25°C under

stationary conditions for 21–28 days.

Filtration: Separate mycelia from the culture broth using vacuum filtration (Whatman No. 1).

Extraction:

Filtrate: Extract exhaustively with Ethyl Acetate (EtOAc) (3 x equal volume).

Mycelium: Macerate in Acetone, filter, evaporate solvent, and partition the residue

between water and EtOAc.

Consolidation: Combine organic layers, dry over anhydrous Na

SO

, and concentrate in vacuo to yield the crude extract.

Purification (Chromatography):

Stationary Phase: Silica gel (230–400 mesh).
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Mobile Phase Gradient: Hexane:EtOAc (start 4:1

100% EtOAc) followed by EtOAc:MeOH.

Isolation: Massarigenin C elutes in mid-polarity fractions (typically 40-60% EtOAc). Final

purification may require semi-preparative HPLC (C18 column, MeOH:H

O gradient).

Visualization: Isolation Workflow
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Caption: Standardized isolation workflow for Massarigenin C from fungal fermentation broth.
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Pharmacological Mechanisms
Antimicrobial Activity
Massarigenin C exhibits antibiotic activity, specifically against Gram-positive bacteria.

Target Spectrum:Staphylococcus aureus, Bacillus subtilis.[3]

Potency: While less potent than standard antibiotics (e.g., gentamicin), it demonstrates

significant growth inhibition in microdilution assays.

Mechanism of Action (SAR)
The biological activity of Massarigenin C is intrinsically linked to its electrophilic nature.

Michael Acceptor: The

-unsaturated ketone moiety (C-1 ketone conjugated with C-2/C-3 olefin) acts as a Michael
acceptor.

Covalent Modification: This motif can undergo 1,4-nucleophilic addition with thiol groups

(cysteine residues) on essential bacterial enzymes or transcription factors.

Spiro-Lactone Ring: The rigid spiro[4.5]decane framework orients the reactive warhead,

providing specificity for binding pockets in target proteins.

Visualization: Structure-Activity Relationship (SAR)
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Caption: Proposed mechanism of action driven by the electrophilic α,β-unsaturated ketone

moiety.
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Experimental Validation Protocols
Antibiotic Susceptibility Assay (Microdilution)
To validate the activity of Massarigenin C, use the standard broth microdilution method (CLSI

guidelines).

Preparation: Dissolve Massarigenin C in DMSO to a stock concentration of 10 mg/mL.

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate

(Final range: 128

g/mL to 0.25

g/mL). Ensure final DMSO concentration is <1%.

Inoculum: Adjust bacterial suspension (S. aureus ATCC 29213) to

CFU/mL.

Incubation: Add 100

L of inoculum to each well. Incubate at 37°C for 16–20 hours.

Readout: Determine Minimum Inhibitory Concentration (MIC) visually as the lowest

concentration preventing visible turbidity. Use Resazurin dye (0.01%) for enhanced

sensitivity (blue

pink indicates growth).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. Massarinolins A-C: new bioactive sesquiterpenoids from the aquatic fungus massarina
tunicata - PubMed [pubmed.ncbi.nlm.nih.gov]

3. New bioactive rosigenin analogues and aromatic polyketide metabolites from the
freshwater aquatic fungus Massarina tunicata - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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